Cas no 56225-81-1 (N,N-Dimethyl-3-(p-trifluoromethylphenoxy)-3-phenylpropylamine)

• Product Name: N,N-Dimethyl-3-(p-trifluoromethylphenoxy)-3-phenylpropylamine
• CAS No: 56225-81-1
• MF: C₁₈H₂₀F₃NO
• MW: 323.352715492249
• CID: 56915
• PubChem ID: 9957437
• Update Time: 2025-04-18

N,N-Dimethyl-3-(p-trifluoromethylphenoxy)-3-phenylpropylamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Trifluoromethyl)phenoxy)-N,N-dimethyl-3-phenylpropan-1-amine
• N,N-Dimethyl-gamma-[4-(trifluoromethyl)phenoxy]benzenepropanamine
• N,N-Dimethyl-gamma-(4-Trifluoromethylphenoxy)phenylpropylamine
• N,N-dimethyl-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propan-1-amine
• N,N-dimethyl-3-(4-trifluoromethylphenoxy)-3-phenylpropylamine
• N,N-dimethyl-3-(4-trifluoromethyl-phenyloxy)-3-phenyl-propanamine
• N,N-dimethyl-3-(p-trifluoromethylphenoxy)-3-phenylpropylamine
• N,N-dimethyl-3-phenyl-3-(4-(trifluoromethyl)phenoxy)-1-propylamine
• N-methyl fluoxetine
• AC-20004
• CHEMBL198298
• BDBM50173708
• DTXSID60433310
• EN300-6490926
• A830965
• SCHEMBL679320
• DIMETHYL({3-PHENYL-3-[4-(TRIFLUOROMETHYL)PHENOXY]PROPYL})AMINE
• QUFZVVNFYXEIAK-UHFFFAOYSA-N
• AKOS015963311
• 56225-81-1
• N,N-dimethyl-3-phenyl-3-(4-(trifluoromethyl)phenoxy)propan-1-amine
• QUFZVVNFYXEIAK-UHFFFAOYSA-O
• N,N-Dimethyl-3-(p-trifluoromethylphenoxy)-3-phenylpropylamine

• Inchi： 1S/C18H20F3NO/c1-22(2)13-12-17(14-6-4-3-5-7-14)23-16-10-8-15(9-11-16)18(19,20)21/h3-11,17H,12-13H2,1-2H3
• InChI Key： QUFZVVNFYXEIAK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OC(C1C=CC=CC=1)CCN(C)C)(F)F

Computed Properties

• Exact Mass: 323.15000
• Monoisotopic Mass: 323.14969875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47000
• LogP: 4.77720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes